![molecular formula C20H29ClN4O3S2 B2843888 4-(N,N-dipropylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride CAS No. 1185104-93-1](/img/structure/B2843888.png)
4-(N,N-dipropylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
Description
4-(N,N-dipropylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H29ClN4O3S2 and its molecular weight is 473.05. The purity is usually 95%.
BenchChem offers high-quality 4-(N,N-dipropylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N,N-dipropylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorescent Coordination Polymers
This compound can be used in the synthesis of new fluorescent coordination polymers . These polymers exhibit fluorescence quenching and red-shift characteristics towards Hg(II) in a pH 7.00 aqueous solution . The interaction between Hg(II) ions and the Py2TTz ligand in the compound is the cause of the fluorescence emission changes .
Hg(II) Sensing
The compound has been used for visual Hg(II) sensing in aqueous solutions . It has excellent selectivity in both aqueous solutions and solid paper . The detection limit for Hg(II) sensing is 125.76 nmol L -1 and the linear range is 1.00–10.00 μmol L -1 .
Synthesis of Thiazolo[4,5-b]pyridines
The compound can be used in the synthesis of novel thiazolo[4,5-b]pyridines . These pyridine-based heterocyclic derivatives are significant classes of organic compounds and constitute an important part of modern-day drugs arsenal .
Antioxidant Activity
Thiazolo[4,5-b]pyridines, which can be synthesized using this compound, have been found to exhibit high antioxidant activity .
Antimicrobial Activity
Thiazolo[4,5-b]pyridines also show antimicrobial activity , making them potential candidates for the development of new antimicrobial drugs.
Anti-inflammatory Activity
These compounds have also been identified to have anti-inflammatory properties , which could be useful in the treatment of various inflammatory diseases.
Antifungal Activity
Thiazolo[4,5-b]pyridines have been found to have antifungal activity , which could be beneficial in the development of new antifungal medications.
Antitumor Activity
Lastly, these compounds have been found to exhibit antitumor activity , suggesting potential applications in cancer therapy.
properties
IUPAC Name |
4-(dipropylsulfamoyl)-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4O3S2.ClH/c1-4-11-24(12-5-2)29(26,27)16-8-6-15(7-9-16)19(25)22-20-21-17-10-13-23(3)14-18(17)28-20;/h6-9H,4-5,10-14H2,1-3H3,(H,21,22,25);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGYKHPKWJQMRAP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CN(CC3)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29ClN4O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(N,N-dipropylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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